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Compound of Interest

Compound Name: 2-amino-N-butylbenzamide

Cat. No.: B082491

For Immediate Release

This document provides crucial safety and logistical information for the proper disposal of 2-
amino-N-butylbenzamide, ensuring operational safety and regulatory compliance. The
following procedural guidance is intended for researchers, scientists, and drug development

professionals.

All chemical waste is regulated and must be disposed of following established protocols.[1][2] It
is imperative to treat 2-amino-N-butylbenzamide as a hazardous substance and manage its
disposal through your institution's Environmental Health and Safety (EHS) program.[1][3] Never
dispose of this chemical in the regular trash or down the sewer system.[1][4]

Summary of Key Disposal and Safety Information

The following table summarizes critical data for the safe handling and disposal of 2-amino-N-
butylbenzamide and analogous compounds.
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Parameter Information Source
Chemical Name 2-amino-N-butylbenzamide

Molecular Formula C11H16N20 [5]
Molecular Weight 192.26 g/mol [5]

Licensed chemical destruction
Disposal Method plant or controlled incineration [4]

with flue gas scrubbing.

Tightly fitting safety goggles,
Personal Protective Equipment id g ¥y gogg

chemical-resistant gloves, lab [4][6]
(PPE)

coat.

Collect and arrange for
) disposal in suitable, closed
In case of Spillage ) o [4]
containers. Remove ignition

sources.

Incompatible Materials Strong oxidizing agents. [71[8]

Detailed Disposal Protocol

The proper disposal of 2-amino-N-butylbenzamide must be handled as a hazardous waste
procedure. Adherence to these steps is critical for safety and compliance.

Step 1: Waste Identification and Segregation

o Treat all 2-amino-N-butylbenzamide waste, including contaminated materials (e.g., gloves,
weighing paper, pipette tips), as hazardous waste.[3][9]

e Segregate this waste from other chemical waste streams to avoid incompatible mixtures,
unless explicitly permitted by your institution's EHS guidelines.[1][10] Store acids and bases
separately.[10]

Step 2: Waste Collection and Containment
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» Solid Waste: Collect solid 2-amino-N-butylbenzamide waste in a clearly labeled, sealed
container.[4]

 Liquid Waste (Solutions): If the compound is in a solution, collect it in a leak-proof container
with a secure cap that is compatible with the solvent.[6] Plastic containers are generally
preferred over glass for hazardous waste when compatibility is not an issue.[1][11]

o Ensure waste containers are in good condition, with no leaks or rust.[9] Keep containers
closed at all times except when adding waste.[2][9][12]

Step 3: Labeling of Waste Containers

Properly label all waste containers with a hazardous waste tag provided by your EHS
department.[1][3] The label must include the following information:

e The words "Hazardous Waste".[1]

e Full chemical name: "Waste 2-amino-N-butylbenzamide". Do not use abbreviations or
chemical formulas.[1]

e For mixtures, list each chemical and its approximate percentage.[1]
o Date of waste generation.[1]

e Your name, department, and contact information.[1]

Step 4: Storage of Chemical Waste

o Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within
the laboratory where the waste is generated.[10][11]

e The storage area should be away from general laboratory traffic and incompatible materials.

[6]
e Ensure secondary containment is used for liquid waste to prevent spills.[3]

Step 5: Arranging for Disposal
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» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[1][3] Do not transport hazardous waste yourself.[3]

e Provide the EHS department with a complete list of the chemicals to be disposed of.[1]
Step 6: Decontamination of Empty Containers

o Empty containers that held 2-amino-N-butylbenzamide must be triple-rinsed with a suitable
solvent capable of removing the chemical.[3][9]

e The rinsate from this process must be collected and disposed of as hazardous waste.[3][9]

« Atfter triple-rinsing, deface the original label on the container, and it may then be disposed of
as regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-amino-N-
butylbenzamide.
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Caption: Disposal workflow for 2-amino-N-butylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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